Cas no 1016738-12-7 (2-propoxybenzene-1-carbothioamide)

2-propoxybenzene-1-carbothioamide structure
1016738-12-7 structure
Product Name:2-propoxybenzene-1-carbothioamide
CAS No:1016738-12-7
MF:C10H13NOS
MW:195.281321287155
CID:4567012
Update Time:2023-04-06

2-propoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propoxybenzene-1-carbothioamide
    • Benzenecarbothioamide, 2-propoxy-
    • 2-propoxybenzene-1-carbothioamide
    • Inchi: 1S/C10H13NOS/c1-2-7-12-9-6-4-3-5-8(9)10(11)13/h3-6H,2,7H2,1H3,(H2,11,13)
    • InChI Key: DITYOJCXEQCHAF-UHFFFAOYSA-N
    • SMILES: C1(C(N)=S)=CC=CC=C1OCCC

Computed Properties

  • Exact Mass: 195.071785g/mol
  • Monoisotopic Mass: 195.071785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 195.28g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 100-102 °C
  • Boiling Point: 326.1±44.0 °C at 760 mmHg
  • Flash Point: 151.0±28.4 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-propoxybenzene-1-carbothioamide Security Information

2-propoxybenzene-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B523255-25mg
2-Propoxybenzene-1-carbothioamide
1016738-12-7
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$ 50.00 2022-06-01
TRC
B523255-50mg
2-Propoxybenzene-1-carbothioamide
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$ 70.00 2022-06-01
TRC
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$ 250.00 2022-06-01
Enamine
EN300-53264-0.05g
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1016738-12-7 95.0%
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$37.0 2025-02-20
Enamine
EN300-53264-0.1g
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1016738-12-7 95.0%
0.1g
$55.0 2025-02-20
Enamine
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1016738-12-7 95.0%
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$79.0 2025-02-20
Enamine
EN300-53264-0.5g
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$124.0 2025-02-20
Enamine
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$159.0 2025-02-20
Enamine
EN300-53264-2.5g
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$314.0 2025-02-20
Enamine
EN300-53264-5.0g
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